2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide

• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 2-(4-butan-2-ylphenoxy)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H25NO3/c1-4-15(3)16-10-12-17(13-11-16)24-14-20(22)21-18-8-6-7-9-19(18)23-5-2/h6-13,15H,4-5,14H2,1-3H3,(H,21,22)
• InChI Key: QTNHZKFUQAFOGJ-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2OCC

Description

2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide, also known as AEBSF, is a serine protease inhibitor commonly used in scientific research. AEBSF is a white crystalline powder that inhibits a variety of serine proteases, including trypsin, chymotrypsin, and plasmin.

Mechanism of Action

2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide inhibits serine proteases by irreversibly binding to the active site of the enzyme. This binding prevents the enzyme from cleaving its substrate, thereby inhibiting its activity. 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide is a suicide inhibitor, meaning that it irreversibly binds to the enzyme and cannot be displaced by substrate.
Biochemical and Physiological Effects
2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting serine proteases, 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide has been shown to inhibit platelet aggregation, leukocyte adhesion, and cytokine production. 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide has also been shown to protect against ischemia-reperfusion injury and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of serine proteases, making it useful for studying the role of these enzymes in biological processes. 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide is also stable and easy to handle, making it a convenient reagent for use in experiments. However, 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide has some limitations. It is not effective against all serine proteases, and its irreversible binding to enzymes can make it difficult to study the kinetics of enzyme activity.

Future Directions

There are several future directions for research on 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide. One area of interest is the development of more selective inhibitors of serine proteases. Another area of interest is the study of the role of serine proteases in cancer biology and the potential for 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide and other inhibitors to be used as cancer therapeutics. Finally, the use of 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide in the study of inflammation and ischemia-reperfusion injury may lead to the development of new treatments for these conditions.

Synthesis Methods

2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide is synthesized through a multistep process that involves the reaction of 4-sec-butylphenol with ethylene oxide to form 4-(2-ethoxyethoxy)phenol. This intermediate is then reacted with chloroacetyl chloride to form 2-(4-sec-butylphenoxy)acetamide. Finally, this compound is reacted with ethoxybenzene and sodium hydroxide to form 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide.

Scientific Research Applications

2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide is commonly used in scientific research as a serine protease inhibitor. It is used to inhibit trypsin, chymotrypsin, and plasmin in a variety of applications, including protein purification, enzyme assays, and cell culture. 2-(4-sec-butylphenoxy)-N-(2-ethoxyphenyl)acetamide is also used in the study of blood coagulation, fibrinolysis, and cancer biology.